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Compound of Interest

Compound Name: Epifriedelanol acetate

Cat. No.: B033437 Get Quote

An In-depth Technical Guide on the Physical and Chemical Properties of Epifriedelanol
Acetate

This technical guide provides a comprehensive overview of the physical and chemical

properties of Epifriedelanol acetate, a naturally occurring triterpenoid. The information is

intended for researchers, scientists, and drug development professionals, with a focus on data

presentation, experimental protocols, and visual representations of workflows and biological

activities.

Physical and Chemical Properties
Epifriedelanol acetate is a derivative of the triterpenoid Epifriedelanol.[1] Its core physical and

chemical characteristics are summarized below.
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Property Value Reference

Molecular Formula C₃₂H₅₄O₂ [2][3][4][5][6]

Molecular Weight 470.77 g/mol [2][4][5]

CAS Number 2259-07-6 [2][3][4][5][6][7][8][9]

Appearance White crystalline solid [10][11]

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone

[6][7][10]

Purity
>98% (as determined by

HPLC)
[6][7]

Storage Conditions
Powder: -20°C for 3 years; In

solvent: -80°C for 1 year
[2]

Spectral Data
The structural elucidation of Epifriedelanol acetate is confirmed through various spectroscopic

methods.
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Spectroscopic Data Description Reference

¹H NMR

A predicted ¹H NMR spectrum

in H₂O is available.

Experimental data in CDCl₃

shows characteristic signals for

an oxymethine proton and

multiple methyl groups.

[11][12]

¹³C NMR

The spectrum confirms the

presence of 32 carbons,

including signals for a carbonyl

group (δ 171.0) and an α-

methyl group (δ 21.3)

indicative of the acetate

moiety.

[11]

IR Spectroscopy

The IR spectrum displays

absorption bands

characteristic of a C=O group

at 1728 cm⁻¹ and C-H

stretching at 2963/2850 cm⁻¹.

[11]

Mass Spectrometry

Electron Ionization Mass

Spectrometry (EIMS) shows a

molecular ion peak (M⁺) at m/z

468.

[11]

Experimental Protocols
Isolation of Triterpenoids from Plant Material
The following is a general protocol for the isolation of triterpenoids like Epifriedelanol acetate
from plant sources, based on common phytochemical extraction techniques.[13]

Maceration: The dried and pulverized plant material (e.g., leaves, root bark) is soaked in a

solvent such as ethanol at room temperature for an extended period to extract a broad range

of compounds.[13]
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Solvent Extraction: The initial crude extract is concentrated and then subjected to liquid-liquid

extraction with a solvent like ethyl acetate to partition the compounds based on polarity.[13]

Fractionation: The resulting ethyl acetate extract is further partitioned using a series of

solvents with increasing polarity, such as hexane, dichloromethane, and diethyl ether.[13]

Column Chromatography: The fraction containing the target compound is purified using

column chromatography over silica gel. The column is eluted with a solvent gradient (e.g., a

mixture of hexane and ethyl acetate) to separate the individual compounds.[11][13]

Crystallization: The purified fractions containing Epifriedelanol acetate are concentrated,

and the compound is crystallized to yield a pure solid.[11]

Characterization Methods
High-Performance Liquid Chromatography (HPLC): The purity of the isolated Epifriedelanol
acetate is typically assessed using HPLC with Diode-Array Detection (DAD) or Evaporative

Light Scattering Detection (ELSD).[8]

Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectra are recorded on a

spectrometer (e.g., 500 MHz) using a deuterated solvent like CDCl₃ to elucidate the

chemical structure.[11]

Mass Spectrometry (MS): EIMS or other mass spectrometry techniques are used to

determine the molecular weight and fragmentation pattern of the compound.[11]

Mandatory Visualizations
Experimental Workflow
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Caption: Workflow for the isolation and characterization of Epifriedelanol acetate.

Biological Activities
The parent compound, Epifriedelanol, has demonstrated a range of biological activities. While

the specific pathways for the acetate form are under investigation, the following diagram

illustrates the known effects of the core molecule, which are likely to be similar.
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Documented Biological Effects

Epifriedelanol

Antibacterial Activity

Inhibits bacterial growth

Antioxidant Activity
(DPPH radical scavenging)

Reduces oxidative stress

Cytotoxic Activity
(HeLa, CEM-SS cancer cells)

Induces cancer cell death

Anti-Senescence
(Inhibition of SA-β-gal)

Reduces cellular aging

Click to download full resolution via product page

Caption: Overview of the biological activities of Epifriedelanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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